Cas no 1006489-14-0 (4-chloro-1-(3-fluorophenoxy)methyl-1H-pyrazole-3-carboxylic acid)

4-chloro-1-(3-fluorophenoxy)methyl-1H-pyrazole-3-carboxylic acid structure
1006489-14-0 structure
Product Name:4-chloro-1-(3-fluorophenoxy)methyl-1H-pyrazole-3-carboxylic acid
CAS No:1006489-14-0
MF:C11H8ClFN2O3
MW:270.644225120544
MDL:MFCD04968048
CID:2621324
PubChem ID:19618774
Update Time:2025-07-28

4-chloro-1-(3-fluorophenoxy)methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-1-[(3-fluorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid
    • 4-chloro-1-(3-fluorophenoxy)methyl-1H-pyrazole-3-carboxylic acid
    • 4-Chloro-1-((3-fluorophenoxy)methyl)-1H-pyrazole-3-carboxylicacid
    • GQB48914
    • 4-chloro-1-[(3-fluorophenoxy)methyl]pyrazole-3-carboxylic acid
    • STK349385
    • EN300-92650
    • 1006489-14-0
    • MFCD04968048
    • BBL039820
    • CS-0264361
    • 4-CHLORO-1-(3-FLUOROPHENOXYMETHYL)PYRAZOLE-3-CARBOXYLIC ACID
    • 4-chloro-1-(3-fluorophenoxymethyl)-1H-pyrazole-3-carboxylic acid
    • 4-Chloro-1-((3-fluorophenoxy)methyl)-1H-pyrazole-3-carboxylic acid
    • C11H8ClFN2O3
    • AKOS000306879
    • MDL: MFCD04968048
    • Inchi: 1S/C11H8ClFN2O3/c12-9-5-15(14-10(9)11(16)17)6-18-8-3-1-2-7(13)4-8/h1-5H,6H2,(H,16,17)
    • InChI Key: CZYTYRTWOGKPAO-UHFFFAOYSA-N
    • SMILES: ClC1C(C(=O)O)=NN(C=1)COC1C=CC=C(C=1)F

Computed Properties

  • Exact Mass: 270.0207480Da
  • Monoisotopic Mass: 270.0207480Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 445.8±40.0 °C at 760 mmHg
  • Flash Point: 223.4±27.3 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-chloro-1-(3-fluorophenoxy)methyl-1H-pyrazole-3-carboxylic acid Security Information

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